![molecular formula C13H18N2O3 B5875011 N-(3-methylbutyl)-2-(4-nitrophenyl)acetamide](/img/structure/B5875011.png)
N-(3-methylbutyl)-2-(4-nitrophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-methylbutyl)-2-(4-nitrophenyl)acetamide, also known as flurazepam, is a benzodiazepine derivative that is commonly used as a hypnotic agent to treat insomnia. It has been found to be effective in reducing the time it takes to fall asleep, increasing the duration of sleep, and reducing the number of awakenings during the night. Flurazepam is also used as an anticonvulsant and muscle relaxant.
Mechanism of Action
Flurazepam works by enhancing the activity of gamma-aminobutyric acid (GABA), which is an inhibitory neurotransmitter in the central nervous system. By increasing the activity of GABA, N-(3-methylbutyl)-2-(4-nitrophenyl)acetamide reduces the excitability of neurons in the brain, resulting in a calming effect that can help to reduce anxiety and promote sleep.
Biochemical and Physiological Effects:
Flurazepam has been found to have a number of biochemical and physiological effects. It has been shown to reduce the activity of the sympathetic nervous system, which is responsible for the "fight or flight" response. This can help to reduce anxiety and promote relaxation. Flurazepam has also been found to increase slow-wave sleep, which is the deep, restorative stage of sleep that is important for physical and mental health.
Advantages and Limitations for Lab Experiments
Flurazepam has a number of advantages and limitations for use in lab experiments. One advantage is that it has a well-established mechanism of action and is widely used in clinical practice, making it a useful tool for studying the effects of GABAergic drugs. However, N-(3-methylbutyl)-2-(4-nitrophenyl)acetamide can have sedative effects, which can make it difficult to study the effects of other drugs or interventions on behavior or cognition.
Future Directions
There are a number of future directions for research on N-(3-methylbutyl)-2-(4-nitrophenyl)acetamide. One area of interest is the development of new benzodiazepine derivatives that have improved efficacy and safety profiles. Another area of interest is the use of this compound in combination with other drugs or interventions to enhance its therapeutic effects. Finally, there is a need for further research on the long-term effects of this compound use, particularly in older adults who may be more susceptible to adverse effects.
Synthesis Methods
The synthesis of N-(3-methylbutyl)-2-(4-nitrophenyl)acetamide involves the reaction of 2-amino-5-nitrobenzophenone with 3-methylbutylamine in the presence of acetic anhydride and pyridine. The resulting product is then hydrolyzed using hydrochloric acid to yield this compound.
Scientific Research Applications
Flurazepam has been extensively studied for its effectiveness in treating insomnia, anxiety disorders, and epilepsy. It has also been found to have anticonvulsant properties and is used in the treatment of seizures. Flurazepam has been shown to have a low potential for abuse and dependence and is considered to be a safe and effective medication when used as prescribed.
Properties
IUPAC Name |
N-(3-methylbutyl)-2-(4-nitrophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O3/c1-10(2)7-8-14-13(16)9-11-3-5-12(6-4-11)15(17)18/h3-6,10H,7-9H2,1-2H3,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDXWXZMZXUWCMU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCNC(=O)CC1=CC=C(C=C1)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.